2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole

• IUPAC Name: 2-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)-6-methyl-1,3-benzothiazole
• InChI: InChI=1S/C16H21N3O2S2/c1-12-3-6-14-15(11-12)22-16(17-14)18-7-2-8-19(10-9-18)23(20,21)13-4-5-13/h3,6,11,13H,2,4-5,7-10H2,1H3
• InChI Key: FNJNAQPOAKVFLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CCCN(CC3)S(=O)(=O)C4CC4
• Molecular Formula: C16H21N3O2S2
• Molecular Weight: 351.5 g/mol

Description

2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole (CP-DMBT) is a novel compound with a wide range of potential applications in scientific research. It is a cyclic sulfonamide derivative of 1,4-diazepane and 6-methyl-1,3-benzothiazole, and is characterized by its high reactivity and low toxicity. CP-DMBT has been shown to be effective in a variety of biochemical and physiological studies, and its unique properties have made it a valuable tool for scientists.

Scientific Research Applications

2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has a wide range of potential applications in scientific research. It has been shown to be effective in studies of enzyme inhibition, enzyme activation, and protein-protein interactions. It has also been used to study the structure and function of proteins, as well as to identify and characterize novel compounds. Additionally, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been used in the study of signal transduction pathways, and its unique properties have made it an attractive tool for researchers.

Mechanism of Action

The mechanism of action of 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole is not fully understood. However, it is thought to act as an inhibitor of enzymes, and as an activator of proteins. It is also thought to interact with signal transduction pathways, and to be involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been shown to have a wide range of biochemical and physiological effects. In studies of enzyme inhibition, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been shown to inhibit the activity of enzymes involved in signal transduction pathways. In studies of enzyme activation, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been shown to activate proteins involved in signal transduction pathways. In studies of protein-protein interactions, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been shown to interact with proteins involved in signal transduction pathways. Additionally, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has been shown to be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole has several advantages for laboratory experiments. It is highly reactive and has a low toxicity, making it safe to use in the laboratory. Additionally, its unique properties make it an attractive tool for researchers. However, 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole also has some limitations. For example, its mechanism of action is not fully understood, and its effects on signal transduction pathways are not well-characterized.

Future Directions

There are several potential future directions for 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole research. One potential direction is to further investigate its mechanism of action, and to better characterize its effects on signal transduction pathways. Additionally, further research could be done to explore the potential applications of 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole in drug discovery and development. Other potential directions for research include exploring the potential of 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole as a therapeutic agent, and investigating its potential in other areas of biochemistry and physiology. Finally, further research could be done to explore the potential of 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole as a tool for drug delivery.

Synthesis Methods

2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole can be synthesized through a two-step process. The first step involves the reaction of 1,4-diazepane with cyclopropanesulfonyl chloride in the presence of a base. This reaction produces the cyclopropanesulfonyl derivative of 1,4-diazepane. The second step involves the reaction of the cyclopropanesulfonyl derivative with 6-methyl-1,3-benzothiazole in the presence of an organic base. This reaction produces 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-6-methyl-1,3-benzothiazole.